Cas no 1805754-99-7 (7-Chloromethyl-1H-benzimidazole-4-carboxylic acid)

• Product Name: 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid
• CAS No: 1805754-99-7
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4825507
• Update Time: 2025-06-11

7-Chloromethyl-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C9H7ClN2O2/c10-3-5-1-2-6(9(13)14)8-7(5)11-4-12-8/h1-2,4H,3H2,(H,11,12)(H,13,14)
• InChI Key： ONTVMZSXWCQLDZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(=O)O)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 66

Additional information on 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid

Introduction to 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid (CAS No. 1805754-99-7)

7-Chloromethyl-1H-benzimidazole-4-carboxylic acid (CAS No. 1805754-99-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes. This article aims to provide a comprehensive overview of 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

7-Chloromethyl-1H-benzimidazole-4-carboxylic acid is a derivative of benzimidazole, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the chloromethyl group at the 7-position and the carboxylic acid at the 4-position imparts unique chemical and physical properties to this compound. The molecular formula of 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid is C₉H₈ClN₂O₂, and its molecular weight is approximately 203.62 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 160 to 162°C.

The solubility of 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid varies depending on the solvent. It is moderately soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This property is crucial for its use in various chemical reactions and biological assays, where solubility can significantly impact the efficiency and effectiveness of the compound.

Synthesis Methods

The synthesis of 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-aminoanthranilic acid with formaldehyde and hydrochloric acid to form the intermediate benzimidazole derivative, followed by chloromethylation using chloromethyl methyl ether or other suitable reagents. This method provides a high yield and purity of the final product.

An alternative synthetic route involves the condensation of o-phenylenediamine with glyoxylic acid to form 1H-benzimidazole-4-carboxylic acid, which is then chloromethylated using chloromethyl methyl ether or other chlorinating agents. This method offers flexibility in terms of reactants and conditions, making it suitable for large-scale production.

Biological Activities

7-Chloromethyl-1H-benzimidazole-4-carboxylic acid has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For example, recent studies have shown that this compound can effectively inhibit histone deacetylases (HDACs), which are important epigenetic regulators involved in gene expression and cell proliferation.

In addition to its enzymatic inhibition properties, 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid has also been investigated for its antiviral activity. Research has indicated that it can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism behind this antiviral activity is not yet fully understood but is believed to involve interference with viral protein synthesis or assembly.

Clinical Applications and Research Developments

The potential clinical applications of 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid are diverse and promising. In oncology, this compound has shown promise as an anticancer agent due to its ability to inhibit HDACs and induce apoptosis in cancer cells. Preclinical studies have demonstrated its efficacy against various types of cancer, including breast cancer, lung cancer, and leukemia.

In neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid has been explored for its neuroprotective effects. Research suggests that it can reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by these conditions.

Current Research Trends

The ongoing research on 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have focused on optimizing its pharmacological properties through structural modifications and combination therapies with other drugs.

In one notable study published in the Journal of Medicinal Chemistry, researchers developed a series of derivatives of 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid by introducing various functional groups at different positions on the benzimidazole ring. These derivatives were tested for their antitumor activity against a panel of cancer cell lines, with some showing enhanced potency compared to the parent compound.

Another area of active research involves the use of 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid as a probe for studying protein-protein interactions in cellular signaling pathways. By conjugating this compound with fluorescent tags or biotinylated moieties, researchers can visualize and quantify these interactions using advanced imaging techniques such as fluorescence microscopy and surface plasmon resonance (SPR).

Safety Considerations

Safety is a critical aspect when considering the use of any new chemical entity in pharmaceutical applications. While no major safety concerns have been reported for 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid, it is essential to conduct thorough toxicological evaluations before advancing it into clinical trials. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, but further investigations are needed to fully understand its safety profile.

In conclusion, 7-Chloromethyl-1H-benzimidazole-4-carboxylic acid (CAS No. 1805754-99-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive candidate for drug development in areas such as oncology, virology, and neurodegeneration. Ongoing research continues to expand our understanding of this compound's mechanisms of action and optimize its pharmacological properties for clinical use.